1. Home
  2. Product
  3. 6-(5-Methyl-2-oxo-2,3-dihydro-1H-imidazol-4-yl)-6-oxo-hexanoic acid
6-(5-Methyl-2-oxo-2,3-dihydro-1H-imidazol-4-yl)-6-oxo-hexanoic acid 6-(5-Methyl-2-oxo-2,3-dihydro-1H-imidazol-4-yl)-6-oxo-hexanoic acid
Brand Name: Vulcanchem
CAS No.: 19920-34-4
VCID: VC20740525
InChI: InChI=1S/C10H14N2O4/c1-6-9(12-10(16)11-6)7(13)4-2-3-5-8(14)15/h2-5H2,1H3,(H,14,15)(H2,11,12,16)
SMILES: CC1=C(NC(=O)N1)C(=O)CCCCC(=O)O
Molecular Formula: C10H14N2O4
Molecular Weight: 226.23 g/mol

6-(5-Methyl-2-oxo-2,3-dihydro-1H-imidazol-4-yl)-6-oxo-hexanoic acid

CAS No.: 19920-34-4

VCID: VC20740525

Molecular Formula: C10H14N2O4

Molecular Weight: 226.23 g/mol

* For research use only. Not for human or veterinary use.

6-(5-Methyl-2-oxo-2,3-dihydro-1H-imidazol-4-yl)-6-oxo-hexanoic acid - 19920-34-4

CAS No. 19920-34-4
Product Name 6-(5-Methyl-2-oxo-2,3-dihydro-1H-imidazol-4-yl)-6-oxo-hexanoic acid
Molecular Formula C10H14N2O4
Molecular Weight 226.23 g/mol
IUPAC Name 6-(5-methyl-2-oxo-1,3-dihydroimidazol-4-yl)-6-oxohexanoic acid
Standard InChI InChI=1S/C10H14N2O4/c1-6-9(12-10(16)11-6)7(13)4-2-3-5-8(14)15/h2-5H2,1H3,(H,14,15)(H2,11,12,16)
Standard InChIKey QOKBZTDZIZMTMS-UHFFFAOYSA-N
SMILES CC1=C(NC(=O)N1)C(=O)CCCCC(=O)O
Canonical SMILES CC1=C(NC(=O)N1)C(=O)CCCCC(=O)O
PubChem Compound 88309
Last Modified Sep 12 2023

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

226.2286 g/mol